1-(4-(Benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-cyclohexylurea

• IUPAC Name: 1-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-3-cyclohexylurea
• InChI: InChI=1S/C18H22N2O4/c21-18(20-14-6-2-1-3-7-14)19-10-4-5-11-22-15-8-9-16-17(12-15)24-13-23-16/h8-9,12,14H,1-3,6-7,10-11,13H2,(H2,19,20,21)
• InChI Key: GHVPQTYOFMPJDF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NCC#CCOC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

The compound contains a benzo[d][1,3]dioxol-5-yl group, which is a common moiety in many bioactive molecules. It also has a but-2-yn-1-yl group, which is an alkyne, and a cyclohexylurea group. Alkynes are often used in click chemistry, and ureas can participate in hydrogen bonding, which can be important for biological activity.

Scientific Research Applications

Synthesis Techniques and Applications

• Conversion of 1,4-Diketones into Para-Disubstituted Benzenes : This process involves the reaction of acetylides with aldehydes to form but-2-yne-1,4-diols, which upon further reaction steps yield benzenes with substituents in a 1,4 relationship. Such synthetic routes could potentially be applied to the synthesis of structurally related compounds to "1-(4-(Benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-3-cyclohexylurea", highlighting its utility in organic synthesis and the potential to generate novel compounds with varied functional groups for diverse applications (Ziffle et al., 2010).

• Hypervalent Iodanes in Organic Synthesis : This research demonstrates the use of hypervalent iodanes for the oxidation and deprotection of benzyl and allyl ethers. Such methodologies could be relevant for modifying the chemical structure of compounds similar to "this compound", suggesting its potential applications in the synthesis of complex organic molecules with specific functional groups (Ochiai et al., 1996).

• Synthesis of 2-Vinyl-2,3-Dihydro-benzo[1,4]dioxins : This study discusses a palladium(0)-catalyzed synthesis method, which could offer insights into the synthesis of benzodioxole derivatives, potentially relevant to the study and application of "this compound" in creating novel compounds for research and industrial use (Massacret et al., 1999).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. The benzo[d][1,3]dioxol-5-yl group is found in many bioactive compounds and could be important for binding to the target.